N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide

• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• IUPAC Name: N-[4-(furan-2-ylmethylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C13H14N2O4S/c1-10(16)15-11-4-6-13(7-5-11)20(17,18)14-9-12-3-2-8-19-12/h2-8,14H,9H2,1H3,(H,15,16)
• InChI Key: XSVSLZZAJDJZTE-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CO2

Description

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide, also known as FURA-2 AM, is a fluorescent probe used in scientific research to detect calcium ions in cells. This compound has gained significant attention due to its ability to monitor intracellular calcium signaling, which plays a crucial role in various physiological processes.

Mechanism of Action

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM works by binding to calcium ions, causing a shift in its fluorescence properties. The compound is non-fluorescent when it is not bound to calcium ions, but upon binding, it undergoes a conformational change that results in the emission of light. This property allows researchers to monitor changes in calcium concentrations in real-time.
Biochemical and Physiological Effects:
N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM has been shown to have minimal effects on cellular function and viability, making it an ideal tool for studying calcium signaling. However, it has been reported to interfere with some enzymatic activities, such as ATPase and protein kinase C. Therefore, caution should be exercised when interpreting results obtained using N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM is its ability to monitor changes in calcium concentrations in real-time, providing researchers with valuable information about cellular processes. Additionally, it is a relatively inexpensive and easy-to-use tool that requires minimal sample preparation. However, there are some limitations to its use, including its potential interference with some enzymatic activities and the need for calibration before each experiment.

Future Directions

There are several future directions for the use of N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM in scientific research. One area of interest is the development of new fluorescent probes that can monitor other ions or molecules in cells. Additionally, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM could be used in combination with other techniques, such as optogenetics or electrophysiology, to gain a more comprehensive understanding of cellular processes. Finally, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM could be used in drug discovery to screen for compounds that modulate calcium signaling pathways.

Synthesis Methods

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM is synthesized through a multistep process that involves the reaction of 4-aminophenylacetic acid with 2-furaldehyde, followed by the addition of sulfonic acid and acetylation of the amine group. The final product is obtained after purification through chromatography.

Scientific Research Applications

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM is widely used in scientific research to study calcium signaling in cells. It is utilized as a fluorescent probe to monitor changes in calcium concentrations, which are essential for various cellular processes, including muscle contraction, neurotransmitter release, and gene expression. N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)acetamide AM has been used in a wide range of studies, including neuroscience, cardiovascular research, and cancer biology.